![molecular formula C18H22N2O2 B6499724 N-[(1-benzylpiperidin-4-yl)methyl]furan-2-carboxamide CAS No. 132864-15-4](/img/structure/B6499724.png)
N-[(1-benzylpiperidin-4-yl)methyl]furan-2-carboxamide
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Description
N-[(1-benzylpiperidin-4-yl)methyl]furan-2-carboxamide is a chemical compound . It has a molecular weight of 284.35 . The IUPAC name for this compound is (1-benzyl-4-piperidinyl)methanamine .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, the synthesis of N′-(1-benzylpiperidin-4-yl)acetohydrazide, a related compound, was achieved by adding a solution of acetylhydrazide to a solution of 1-(phenylmethyl)-piperidin-4-one in ethanol . The mixture was left overnight, then the ethanol was evaporated and the remaining product was crystallized from acetone .Molecular Structure Analysis
The molecular structure of N-[(1-benzylpiperidin-4-yl)methyl]furan-2-carboxamide is complex and can be analyzed using various techniques. For instance, the compound N′-(1-benzylpiperidin-4-yl)acetohydrazide, which is structurally similar, was characterized by NMR spectroscopy and single-crystal X-ray diffraction .Physical And Chemical Properties Analysis
N-[(1-benzylpiperidin-4-yl)methyl]furan-2-carboxamide is a solid compound . It has a boiling point of 99-103°C/0.3mb . The compound is also characterized by its SMILES string: O=C(NC1CCN(CC2=CC=CC=C2)CC1)C3=CC=CO3 .Scientific Research Applications
Neuropharmacology
2-Furancarboxamide, N-[[1-(phenylmethyl)-4-piperidinyl]methyl]-: has been studied for its potential effects on the central nervous system. It is particularly noted for its role as a modulator of neurotransmitter systems, which could make it useful in the treatment of neurological disorders such as Parkinson’s disease and schizophrenia. Research has shown that compounds with similar structures can influence dopamine and serotonin receptors, which are critical in these conditions .
Pain Management
This compound has also been explored for its analgesic properties. Studies suggest that it may interact with opioid receptors, providing pain relief without the high risk of addiction associated with traditional opioids. This makes it a promising candidate for developing new pain management therapies that are both effective and safer for long-term use .
Cancer Research
In oncology, 2-Furancarboxamide, N-[[1-(phenylmethyl)-4-piperidinyl]methyl]- has been investigated for its potential anti-cancer properties. It has shown promise in inhibiting the growth of certain cancer cell lines, possibly through mechanisms involving apoptosis (programmed cell death) and cell cycle arrest. This could lead to new treatments for cancers that are resistant to current therapies .
Neuroprotective Effects
Finally, 2-Furancarboxamide, N-[[1-(phenylmethyl)-4-piperidinyl]methyl]- has shown neuroprotective effects in various models of neurodegenerative diseases. It may help protect neurons from damage caused by oxidative stress and other harmful processes, offering potential benefits for conditions like Alzheimer’s disease and amyotrophic lateral sclerosis (ALS).
Neuropharmacology Research Pain Management Studies Cancer Research : Anti-inflammatory Research : Antimicrobial Studies : Cardiovascular Research : Metabolic Disorders Research : Neuroprotective Effects
properties
IUPAC Name |
N-[(1-benzylpiperidin-4-yl)methyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O2/c21-18(17-7-4-12-22-17)19-13-15-8-10-20(11-9-15)14-16-5-2-1-3-6-16/h1-7,12,15H,8-11,13-14H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHAKNSFZVHWKKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C2=CC=CO2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801183007 |
Source
|
Record name | N-[[1-(Phenylmethyl)-4-piperidinyl]methyl]-2-furancarboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801183007 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
132864-15-4 |
Source
|
Record name | N-[[1-(Phenylmethyl)-4-piperidinyl]methyl]-2-furancarboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=132864-15-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-[[1-(Phenylmethyl)-4-piperidinyl]methyl]-2-furancarboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801183007 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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